Cas no 1479411-26-1 (2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate)
2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, N-cyclohexyl-N-methyl-, 2,2,2-trifluoroethyl ester
- 2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate
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- MDL: MFCD20761460
- Inchi: 1S/C10H16F3NO2/c1-14(8-5-3-2-4-6-8)9(15)16-7-10(11,12)13/h8H,2-7H2,1H3
- InChI Key: KLOWEDREXXZHBX-UHFFFAOYSA-N
- SMILES: C(OCC(F)(F)F)(=O)N(C1CCCCC1)C
2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B586945-10mg |
2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate |
1479411-26-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B586945-50mg |
2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate |
1479411-26-1 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B586945-100mg |
2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate |
1479411-26-1 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Chemenu | CM419144-250mg |
2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate |
1479411-26-1 | 95%+ | 250mg |
$303 | 2023-02-02 | |
| Chemenu | CM419144-500mg |
2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate |
1479411-26-1 | 95%+ | 500mg |
$545 | 2023-02-02 | |
| Chemenu | CM419144-1g |
2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate |
1479411-26-1 | 95%+ | 1g |
$716 | 2023-02-02 | |
| Enamine | EN300-199619-0.05g |
2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate |
1479411-26-1 | 95% | 0.05g |
$153.0 | 2023-09-16 | |
| Enamine | EN300-199619-0.1g |
2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate |
1479411-26-1 | 95% | 0.1g |
$228.0 | 2023-09-16 | |
| Enamine | EN300-199619-0.25g |
2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate |
1479411-26-1 | 95% | 0.25g |
$325.0 | 2023-09-16 | |
| Enamine | EN300-199619-0.5g |
2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate |
1479411-26-1 | 95% | 0.5g |
$512.0 | 2023-09-16 |
2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate
Recent Advances in the Study of 2,2,2-Trifluoroethyl N-Cyclohexyl-N-methylcarbamate (CAS: 1479411-26-1)
In recent years, the compound 2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate (CAS: 1479411-26-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its trifluoroethyl and cyclohexyl-methyl substituents, has shown promising potential in various therapeutic applications. The unique structural features of this compound contribute to its enhanced stability and bioavailability, making it a subject of intense investigation for drug development and biochemical studies.
Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate. One notable area of research involves its role as a modulator of enzymatic activity, particularly in the context of neurodegenerative diseases. Preliminary findings suggest that this compound exhibits inhibitory effects on specific enzymes implicated in the pathogenesis of Alzheimer's disease, offering a potential avenue for therapeutic intervention. Additionally, its pharmacokinetic profile has been evaluated in preclinical models, demonstrating favorable absorption and distribution characteristics.
The synthesis and optimization of 2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating further biological evaluation. Researchers have employed innovative catalytic systems and green chemistry approaches to streamline the synthesis process, reducing environmental impact while maintaining efficiency. These developments are critical for scaling up production and ensuring the compound's availability for future clinical studies.
In addition to its therapeutic potential, 2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate has been explored for its applications in agrochemicals. Its structural motifs are reminiscent of those found in certain pesticides, and studies have investigated its efficacy as a novel insecticide or fungicide. Early results indicate that this compound may offer a safer and more sustainable alternative to conventional agrochemicals, with reduced toxicity to non-target organisms and improved environmental persistence.
Despite these promising findings, challenges remain in the development and application of 2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate. Further research is needed to fully understand its long-term safety profile, potential side effects, and interactions with other compounds. Additionally, the translation of preclinical results to clinical settings will require rigorous validation and optimization. Collaborative efforts between academia, industry, and regulatory bodies will be essential to address these challenges and unlock the full potential of this compound.
In conclusion, 2,2,2-trifluoroethyl N-cyclohexyl-N-methylcarbamate (CAS: 1479411-26-1) represents a versatile and promising candidate in both pharmaceutical and agrochemical research. Its unique chemical properties and broad applicability underscore the importance of continued investigation. As researchers delve deeper into its mechanisms and applications, this compound may pave the way for innovative solutions to some of the most pressing challenges in health and agriculture.
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